Cas no 313402-04-9 (N-(6-methoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 313402-04-9
• MF: C₁₇H₁₄N₂O₄S
• MW: 342.369062900543
• CID: 6505410
• Update Time: 2025-11-06

N-(6-methoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• 1,4-Benzodioxin-6-carboxamide, 2,3-dihydro-N-(6-methoxy-2-benzothiazolyl)-

• Inchi： 1S/C17H14N2O4S/c1-21-11-3-4-12-15(9-11)24-17(18-12)19-16(20)10-2-5-13-14(8-10)23-7-6-22-13/h2-5,8-9H,6-7H2,1H3,(H,18,19,20)
• InChI Key： JYEMNXSXHHNATN-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NC4=CC=C(OC)C=C4S3)=O)C=C2OCC1

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• pka: 9.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Comprehensive Overview of N-(6-methoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 313402-04-9)

N-(6-methoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, identified by its CAS number 313402-04-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. The presence of both methoxybenzothiazole and dihydrobenzodioxine moieties in its structure makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in benzothiazole-based compounds due to their potential applications in treating various diseases. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of such molecules to optimize their efficacy. The N-(6-methoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is no exception, with studies exploring its interactions with biological targets like enzymes and receptors.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of N-(6-methoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide?" Preliminary research suggests that it may exhibit anti-inflammatory, antioxidant, and neuroprotective properties. These findings align with the current trend of investigating multi-target therapeutics, where a single compound can address multiple pathological pathways.

The synthesis of CAS 313402-04-9 involves a series of well-documented organic reactions, including amide coupling and cyclization techniques. Chemists often employ high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to purify and characterize the compound. These methods ensure the high purity and consistency required for research and development purposes.

Another hot topic in the field is the computational modeling of benzothiazole derivatives. Advanced techniques like molecular docking and quantitative structure-activity relationship (QSAR) analysis are being used to predict the binding affinity and pharmacokinetic properties of N-(6-methoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide. Such in silico studies accelerate the drug discovery process by identifying the most promising candidates for further testing.

The compound's solubility, stability, and bioavailability are also critical factors under investigation. Researchers are exploring various formulation strategies, such as nanoparticle encapsulation and prodrug design, to enhance its delivery and therapeutic effectiveness. These efforts are part of a broader push toward precision medicine, where treatments are tailored to individual patient needs.

In conclusion, N-(6-methoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 313402-04-9) represents a fascinating area of study in modern medicinal chemistry. Its unique structure and potential biological activities make it a valuable subject for ongoing research. As scientists continue to unravel its mechanisms and applications, this compound could play a pivotal role in the development of next-generation therapeutics.